Pentyl-d11 Paraben
Pentyl-d11 Paraben
Brand Name:
Vulcanchem
CAS No.:
1216496-15-9
VCID:
VC0030017
InChI:
InChI=1S/C12H16O3/c1-2-3-4-9-15-12(14)10-5-7-11(13)8-6-10/h5-8,13H,2-4,9H2,1H3/i1D3,2D2,3D2,4D2,9D2
SMILES:
CCCCCOC(=O)C1=CC=C(C=C1)O
Molecular Formula:
C12H16O3
Molecular Weight:
219.324
Pentyl-d11 Paraben
CAS No.: 1216496-15-9
Cat. No.: VC0030017
Molecular Formula: C12H16O3
Molecular Weight: 219.324
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1216496-15-9 |
|---|---|
| Molecular Formula | C12H16O3 |
| Molecular Weight | 219.324 |
| IUPAC Name | 1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl 4-hydroxybenzoate |
| Standard InChI | InChI=1S/C12H16O3/c1-2-3-4-9-15-12(14)10-5-7-11(13)8-6-10/h5-8,13H,2-4,9H2,1H3/i1D3,2D2,3D2,4D2,9D2 |
| Standard InChI Key | ZNSSPLQZSUWFJT-YFJJFHRSSA-N |
| SMILES | CCCCCOC(=O)C1=CC=C(C=C1)O |
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